Cas no 1283108-35-9 (2-{[6-(pyridin-3-yl)pyridazin-3-yl]oxy}ethan-1-amine)

2-{[6-(Pyridin-3-yl)pyridazin-3-yl]oxy}ethan-1-amine is a heterocyclic compound featuring a pyridazine core linked to a pyridine moiety via a 3-position substitution, with an ethanamine side chain attached through an oxygen bridge. This structure imparts versatility in coordination chemistry and potential biological activity, making it valuable for pharmaceutical and agrochemical research. The compound’s bifunctional nature, combining a basic amine group with aromatic heterocycles, enhances its utility as a building block for drug discovery or ligand design. Its well-defined synthetic route ensures reproducibility, while the presence of multiple heteroatoms offers opportunities for further functionalization. Suitable for applications in medicinal chemistry and material science.

2-{[6-(pyridin-3-yl)pyridazin-3-yl]oxy}ethan-1-amine structure

1283108-35-9 structure

Product Name:2-{[6-(pyridin-3-yl)pyridazin-3-yl]oxy}ethan-1-amine

CAS No:1283108-35-9

MF:C₁₁H₁₂N₄O

MW:216.239181518555

MDL:MFCD21091662

CID:5045529

PubChem ID:52903540

Update Time:2026-02-28

2-{[6-(pyridin-3-yl)pyridazin-3-yl]oxy}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- {2-[(6-pyridin-3-ylpyridazin-3-yl)oxy]ethyl}amine
- (2-[(6-PYRIDIN-3-YLPYRIDAZIN-3-YL)OXY]ETHYL)AMINE
- 2-(6-pyridin-3-ylpyridazin-3-yl)oxyethanamine
- 2-{[6-(pyridin-3-yl)pyridazin-3-yl]oxy}ethan-1-amine
- MDL： MFCD21091662
- Inchi： 1S/C11H12N4O/c12-5-7-16-11-4-3-10(14-15-11)9-2-1-6-13-8-9/h1-4,6,8H,5,7,12H2
- InChI Key： AJTJZVCLOMPRRI-UHFFFAOYSA-N
- SMILES： O(C1=CC=C(C2C=NC=CC=2)N=N1)CCN

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 202
XLogP3: -0.2
Topological Polar Surface Area: 73.9

2-{[6-(pyridin-3-yl)pyridazin-3-yl]oxy}ethan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	P186326-100mg	{2-[(6-Pyridin-3-ylpyridazin-3-yl)oxy]ethyl}amine	1283108-35-9		100mg	$ 115.00	2022-06-03
TRC	P186326-500mg	{2-[(6-Pyridin-3-ylpyridazin-3-yl)oxy]ethyl}amine	1283108-35-9		500mg	$ 410.00	2022-06-03
TRC	P186326-1g	{2-[(6-Pyridin-3-ylpyridazin-3-yl)oxy]ethyl}amine	1283108-35-9		1g	$ 615.00	2022-06-03
Enamine	EN300-235373-0.05g	2-{[6-(pyridin-3-yl)pyridazin-3-yl]oxy}ethan-1-amine	1283108-35-9	95%	0.05g	$612.0	2024-06-19
Enamine	EN300-235373-0.1g	2-{[6-(pyridin-3-yl)pyridazin-3-yl]oxy}ethan-1-amine	1283108-35-9	95%	0.1g	$640.0	2024-06-19
Enamine	EN300-235373-0.25g	2-{[6-(pyridin-3-yl)pyridazin-3-yl]oxy}ethan-1-amine	1283108-35-9	95%	0.25g	$670.0	2024-06-19
Enamine	EN300-235373-0.5g	2-{[6-(pyridin-3-yl)pyridazin-3-yl]oxy}ethan-1-amine	1283108-35-9	95%	0.5g	$699.0	2024-06-19
Enamine	EN300-235373-1.0g	2-{[6-(pyridin-3-yl)pyridazin-3-yl]oxy}ethan-1-amine	1283108-35-9	95%	1.0g	$728.0	2024-06-19
Enamine	EN300-235373-2.5g	2-{[6-(pyridin-3-yl)pyridazin-3-yl]oxy}ethan-1-amine	1283108-35-9	95%	2.5g	$1428.0	2024-06-19
Enamine	EN300-235373-5.0g	2-{[6-(pyridin-3-yl)pyridazin-3-yl]oxy}ethan-1-amine	1283108-35-9	95%	5.0g	$2110.0	2024-06-19

2-{[6-(pyridin-3-yl)pyridazin-3-yl]oxy}ethan-1-amine Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
5. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997

Related Categories

Additional information on 2-{[6-(pyridin-3-yl)pyridazin-3-yl]oxy}ethan-1-amine

Recent Advances in the Study of 2-{[6-(pyridin-3-yl)pyridazin-3-yl]oxy}ethan-1-amine (CAS: 1283108-35-9)

The compound 2-{[6-(pyridin-3-yl)pyridazin-3-yl]oxy}ethan-1-amine (CAS: 1283108-35-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazine and pyridine scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense investigation.

One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its efficacy in targeting protein kinases, which are critical in the regulation of cell proliferation and apoptosis. The study demonstrated that 2-{[6-(pyridin-3-yl)pyridazin-3-yl]oxy}ethan-1-amine exhibits selective inhibition against certain kinase isoforms, suggesting its potential as a lead compound for cancer therapy.

In addition to its kinase inhibitory activity, recent findings have explored its application in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that this compound can cross the blood-brain barrier and modulate neurotransmitter systems, particularly those involved in Alzheimer's disease. The researchers utilized in vitro and in vivo models to validate its neuroprotective effects, paving the way for further preclinical development.

The synthetic routes for 2-{[6-(pyridin-3-yl)pyridazin-3-yl]oxy}ethan-1-amine have also been optimized in recent years. A publication in Organic Process Research & Development (2023) detailed a scalable and cost-effective method for its production, addressing previous challenges related to yield and purity. This advancement is expected to facilitate larger-scale studies and eventual clinical trials.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its metabolism and excretion, requires further elucidation. Ongoing research aims to address these gaps, with a focus on improving its bioavailability and reducing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation into therapeutic applications.

In conclusion, 2-{[6-(pyridin-3-yl)pyridazin-3-yl]oxy}ethan-1-amine (CAS: 1283108-35-9) represents a versatile and promising candidate in drug discovery. Its multifaceted biological activities and recent synthetic advancements underscore its potential across various therapeutic areas. Future research will likely focus on refining its properties and expanding its applications, solidifying its place in the next generation of pharmaceutical agents.